6-(4-Fluorophenyl)-2-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(4-fluorophenyl)-2-[[1-(furan-2-carbonyl)piperidin-4-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C21H20FN3O3/c22-17-5-3-16(4-6-17)18-7-8-20(26)25(23-18)14-15-9-11-24(12-10-15)21(27)19-2-1-13-28-19/h1-8,13,15H,9-12,14H2
• InChI Key: CHFRXKZVHGRXJO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C(=O)C4=CC=CO4
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol

Description

6-(4-Fluorophenyl)-2-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H20FN3O3 and its molecular weight is 381.407. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Fluorophenyl)-2-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Fluorophenyl)-2-{[1-(furan-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antipsychotic Potential

• Research has identified conformationally constrained butyrophenones with affinities for dopamine and serotonin receptors, evaluated for antipsychotic potential. Compounds with benzoylpiperidine and benzisoxazolyl fragments exhibited selectivity for 5-HT(2A) receptors, suggesting their effectiveness as antipsychotic drugs (Raviña et al., 2000).

Serotonin Receptor Antagonism

• Studies on 4-(benzo[b]furan-2 or 3-yl)- and 4-(benzo[b]-thiophen-3-yl)piperidines showed potent 5-HT2 antagonist activity, indicating their potential in treating disorders related to serotonin dysregulation (Watanabe et al., 1993).

Anti-Inflammatory and Analgesic Activities

• Novel [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones demonstrated significant in vivo analgesic and anti-inflammatory activities, highlighting their potential as therapeutic agents for pain and inflammation management (Demchenko et al., 2015).

Enzyme Inhibition for Cancer Treatment

• Crystal structure analysis and molecular docking studies on pyridine derivatives have identified potential inhibitors of NAMPT, an enzyme increasing sensitivity to apoptosis in cancer cells. This suggests a role in the development of cancer therapies (Venkateshan et al., 2019).

Antimycobacterial Activity

• Spiro-piperidin-4-ones synthesized through 1,3-dipolar cycloaddition showed activity against Mycobacterium tuberculosis, with one compound being significantly more potent than isoniazid and ciprofloxacin, indicating promise in tuberculosis treatment (Kumar et al., 2008).